Cas no 554407-08-8 (2-chloro-N-(4-acetamidophenyl)propanamide)
2-chloro-N-(4-acetamidophenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(acetylamino)phenyl]-2-chloropropanamide
- N-(4-acetamidophenyl)-2-chloropropanamide
- STL483034
- ST50404256
- propanamide, N-[4-(acetylamino)phenyl]-2-chloro-
- 2-chloro-N-(4-acetamidophenyl)propanamide
-
- Inchi: 1S/C11H13ClN2O2/c1-7(12)11(16)14-10-5-3-9(4-6-10)13-8(2)15/h3-7H,1-2H3,(H,13,15)(H,14,16)
- InChI Key: ZZPGHQKTWNRUJS-UHFFFAOYSA-N
- SMILES: ClC(C)C(NC1C=CC(=CC=1)NC(C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 263
- Topological Polar Surface Area: 58.2
2-chloro-N-(4-acetamidophenyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289392-100mg |
2-Chloro-N-(4-acetamidophenyl)propanamide |
554407-08-8 | 98% | 100mg |
¥1134.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289392-250mg |
2-Chloro-N-(4-acetamidophenyl)propanamide |
554407-08-8 | 98% | 250mg |
¥1422.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289392-500mg |
2-Chloro-N-(4-acetamidophenyl)propanamide |
554407-08-8 | 98% | 500mg |
¥2332.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289392-1g |
2-Chloro-N-(4-acetamidophenyl)propanamide |
554407-08-8 | 98% | 1g |
¥4557.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289392-2.5g |
2-Chloro-N-(4-acetamidophenyl)propanamide |
554407-08-8 | 98% | 2.5g |
¥7171.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289392-5g |
2-Chloro-N-(4-acetamidophenyl)propanamide |
554407-08-8 | 98% | 5g |
¥12418.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289392-10g |
2-Chloro-N-(4-acetamidophenyl)propanamide |
554407-08-8 | 98% | 10g |
¥18466.00 | 2024-05-09 | |
| Enamine | EN300-01853-0.1g |
2-chloro-N-(4-acetamidophenyl)propanamide |
554407-08-8 | 95% | 0.1g |
$42.0 | 2023-11-13 | |
| Enamine | EN300-01853-0.25g |
2-chloro-N-(4-acetamidophenyl)propanamide |
554407-08-8 | 95% | 0.25g |
$61.0 | 2023-11-13 | |
| Enamine | EN300-01853-0.5g |
2-chloro-N-(4-acetamidophenyl)propanamide |
554407-08-8 | 95% | 0.5g |
$108.0 | 2023-11-13 |
2-chloro-N-(4-acetamidophenyl)propanamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-chloro-N-(4-acetamidophenyl)propanamide
Introduction to 2-chloro-N-(4-acetamidophenyl)propanamide (CAS No. 554407-08-8)
2-chloro-N-(4-acetamidophenyl)propanamide, identified by its Chemical Abstracts Service (CAS) number 554407-08-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by the presence of a carbonyl group (C=O) bonded to a nitrogen atom, which is further connected to an amine group. The molecular structure of this compound incorporates a chloro substituent on the second carbon atom and an acetamidophenyl moiety on the nitrogen side chain, making it a versatile intermediate in synthetic chemistry.
The acetamidophenyl group, specifically attached at the para position relative to the amino group, introduces aromaticity and potential hydrogen bonding capabilities, which are crucial for drug-receptor interactions. This structural feature is particularly relevant in the design of bioactive molecules, where aromatic systems often contribute to binding affinity and selectivity. The chloro substituent, on the other hand, can influence the electronic properties of the molecule, affecting its reactivity and metabolic stability. Such modifications are strategically employed in drug development to optimize pharmacokinetic profiles and target specificity.
In recent years, there has been growing interest in exploring novel amide derivatives as pharmacological agents due to their broad spectrum of biological activities. The 2-chloro-N-(4-acetamidophenyl)propanamide structure has been investigated for its potential applications in various therapeutic areas. For instance, amide-based compounds have shown promise in the development of antimicrobial agents, where the amide bond can serve as a scaffold for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.
Moreover, the acetamidophenyl moiety is frequently utilized in medicinal chemistry due to its ability to form stable hydrogen bonds with biological targets such as enzymes and receptors. This interaction can enhance binding affinity and improve drug efficacy. In particular, studies have highlighted the role of acetamidophenyl derivatives in modulating inflammatory responses and pain signaling pathways. The presence of both chloro and acetamidophenyl groups in 2-chloro-N-(4-acetamidophenyl)propanamide suggests that it may exhibit dual functionality, potentially targeting multiple biological pathways simultaneously.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify lead compounds for further optimization. The 2-chloro-N-(4-acetamidophenyl)propanamide structure has been subjected to virtual screening campaigns aimed at identifying potential inhibitors of kinases and other enzymes implicated in cancer progression. Preliminary results indicate that this compound exhibits inhibitory activity against certain kinases, making it a valuable candidate for further investigation.
The synthesis of 2-chloro-N-(4-acetamidophenyl)propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by amidation steps. The chloro substituent can be introduced via chlorination or direct functionalization of precursor molecules. The acetamidophenyl group is typically synthesized through acetylation reactions involving aniline derivatives. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions may also be employed to enhance synthetic efficiency.
In terms of pharmaceutical development, one of the key considerations is the metabolic stability of the compound. The presence of both electron-withdrawing (chloro) and electron-donating (acetamidophenyl) groups can influence how the molecule is processed by metabolic enzymes such as cytochrome P450 oxidases. Understanding these interactions is crucial for predicting drug efficacy and minimizing potential side effects. In vitro studies have been conducted to assess the metabolic fate of 2-chloro-N-(4-acetamidophenyl)propanamide, providing insights into its potential degradation pathways.
Another important aspect is the solubility profile of this compound, which affects its bioavailability and formulation properties. The polar nature of the amide bond enhances water solubility, while the aromatic ring system may contribute to hydrophobic interactions with lipid-based membranes. Optimizing solubility through structural modifications is a common strategy in drug design to ensure adequate absorption and distribution within the body.
The applications of 2-chloro-N-(4-acetamidophenyl)propanamide extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its unique structural features make it a valuable building block for synthesizing more complex molecules with tailored properties. For example, derivatives of this compound have been explored as intermediates in pesticide formulations, where their ability to interact with biological targets can enhance efficacy while minimizing environmental impact.
Future research directions may focus on expanding the chemical space explored by modifying various functional groups within this scaffold. Techniques such as structure-activity relationship (SAR) studies will be instrumental in identifying new analogs with improved pharmacological profiles. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes that reduce waste and energy consumption.
In conclusion,2-chloro-N-(4-acetamidophenyl)propanamide (CAS No. 554407-08-8) represents a promising compound with diverse applications in medicinal chemistry and industrial chemistry alike. Its unique structural features offer opportunities for designing novel bioactive molecules with therapeutic potential across multiple disease areas including cancer, inflammation, and infectious diseases. Continued investigation into its properties will undoubtedly yield valuable insights into its role as a pharmacological agent or chemical intermediate.
554407-08-8 (2-chloro-N-(4-acetamidophenyl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)